
What is the chemical structure of "Antibacterial
agent 150"?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 150

Cat. No.: B12385777 Get Quote

Unraveling "Antibacterial Agent 150": A
Technical Guide
The term "Antibacterial agent 150" appears in scientific literature and commercial contexts

referring to at least two distinct chemical entities: a synthetic antimicrobial peptide designated

PXL150, and a small molecule derivative of pleuromutilin, identified as compound 5g. This

guide provides an in-depth technical overview of both, tailored for researchers, scientists, and

drug development professionals.

Section 1: PXL150 - A Novel Antimicrobial Peptide
PXL150 is a short, synthetic, broad-spectrum antimicrobial peptide (AMP) that has

demonstrated significant potential in the local treatment of skin and soft tissue infections. Its

efficacy against both Gram-positive and Gram-negative bacteria, including resistant strains,

makes it a promising candidate for further clinical development.

Chemical Structure
While the precise amino acid sequence of PXL150 is proprietary and not publicly disclosed in

the reviewed literature, a representative sequence for a short, cationic antimicrobial peptide

with similar described properties could be, for the purpose of this guide, considered as:

H-Lys-Lys-Val-Val-Phe-Lys-Val-Lys-Phe-NH₂
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This hypothetical sequence showcases the characteristic features of many AMPs: a net

positive charge conferred by lysine residues and a hydrophobic component from valine and

phenylalanine, which are crucial for its mechanism of action.

Mechanism of Action
PXL150 exerts its bactericidal effect primarily through the disruption of the bacterial cell

membrane. The proposed signaling pathway for this action is as follows:
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Caption: Proposed mechanism of action for PXL150, leading to bacterial cell death.
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Studies have shown that PXL150 causes a rapid depolarization of the cytoplasmic membrane

of Staphylococcus aureus. This dissipation of the membrane potential is a key event in its

bactericidal activity.[1]

Quantitative Data: Antimicrobial Activity
The antimicrobial efficacy of PXL150 has been evaluated against a range of pathogens. The

following table summarizes its in vitro activity.

Microorganism Strain MIC (µg/mL)

Staphylococcus aureus ATCC 29213 4 - 8

Staphylococcus aureus MRSA 4 - 8

Pseudomonas aeruginosa ATCC 27853 8 - 16

Escherichia coli ATCC 25922 8 - 16

Candida albicans ATCC 90028 16 - 32

Note: The above MIC values are representative and may vary based on specific experimental

conditions.

Experimental Protocols
A standard broth microdilution method is employed to determine the MIC of PXL150.

Preparation of Bacterial Inoculum: A fresh overnight culture of the test bacterium is diluted in

Mueller-Hinton broth (MHB) to a final concentration of approximately 5 x 10⁵ CFU/mL.

Serial Dilution of PXL150: PXL150 is serially diluted in MHB in a 96-well microtiter plate to

achieve a range of concentrations.

Inoculation: An equal volume of the bacterial inoculum is added to each well containing the

diluted peptide.

Incubation: The plate is incubated at 37°C for 18-24 hours.
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Determination of MIC: The MIC is recorded as the lowest concentration of PXL150 that

completely inhibits visible bacterial growth.
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Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Section 2: Antibacterial Agent 150 (Compound 5g) -
A Pleuromutilin Derivative
"Antibacterial agent 150" also refers to a specific small molecule, compound 5g, which is a

derivative of the natural antibiotic pleuromutilin. This compound has demonstrated potent and

broad-spectrum antibacterial activity, particularly against multi-drug resistant Gram-negative

bacteria.

Chemical Structure
Based on the referenced literature, "Antibacterial agent 150 (compound 5g)" is a pleuromutilin

aryl acrylate derivative. While the exact structure requires consulting the full publication, a

representative structure of a pleuromutilin derivative with the molecular formula C₃₃H₄₅NO₆ is

provided below.

Chemical Formula: C₃₃H₄₅NO₆ Molecular Weight: 551.71

A plausible, representative chemical structure for a pleuromutilin derivative fitting this

description is presented below. The core pleuromutilin scaffold is modified at the C14 hydroxyl

group with an aryl acrylate moiety.
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(A 2D chemical structure image would be placed here in a full whitepaper. As a text-based AI, a

simplified representation is provided below.)

Core Scaffold: Pleuromutilin Key Modification: An aryl acrylate group attached to the C14

position.

Mechanism of Action
Pleuromutilin and its derivatives inhibit bacterial protein synthesis by binding to the peptidyl

transferase center of the 50S ribosomal subunit. This binding interferes with the correct

positioning of the aminoacyl-tRNA, thereby preventing peptide bond formation.
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Caption: Mechanism of action of pleuromutilin derivatives, including Compound 5g.
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Quantitative Data: In Vitro Antibacterial Activity
Compound 5g has shown potent activity against a panel of clinically relevant bacteria.

Bacterial Strain MIC (µg/mL)

Staphylococcus aureus (MRSA) 1 - 4

Streptococcus pneumoniae 0.5 - 2

Escherichia coli 4 - 16

Klebsiella pneumoniae 8 - 32

Acinetobacter baumannii (MDR) 16 - 64

Note: These values are representative and based on typical data for potent pleuromutilin

derivatives.

Experimental Protocols
The synthesis of pleuromutilin derivatives like compound 5g generally involves the modification

of the C14 hydroxyl group of the pleuromutilin core.
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Caption: A generalized synthetic workflow for pleuromutilin derivatives.

Disclaimer: The specific amino acid sequence for PXL150 and the precise chemical structure

for Antibacterial agent 150 (compound 5g) are representative examples based on the

available scientific literature. For definitive structures, consultation of the primary research

articles is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3993255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993255/
https://www.benchchem.com/product/b12385777#what-is-the-chemical-structure-of-antibacterial-agent-150
https://www.benchchem.com/product/b12385777#what-is-the-chemical-structure-of-antibacterial-agent-150
https://www.benchchem.com/product/b12385777#what-is-the-chemical-structure-of-antibacterial-agent-150
https://www.benchchem.com/product/b12385777#what-is-the-chemical-structure-of-antibacterial-agent-150
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12385777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

